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Compound of Interest

Compound Name: 2-Chloro-6-mercaptobenzoic acid

Cat. No.: B1591508 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The positional isomerism of substituents on a benzene ring can profoundly influence the

physicochemical and biological properties of a molecule. In the case of chloro-

mercaptobenzoic acids, the relative positions of the chlorine, mercapto, and carboxylic acid

groups dictate characteristics crucial for applications in drug design and materials science. This

guide provides a comparative analysis of various chloro-mercaptobenzoic acid isomers,

summarizing their known properties and the experimental methods used to determine them.

Physicochemical Properties: A Comparative
Overview
The arrangement of functional groups in chloro-mercaptobenzoic acid isomers directly impacts

their acidity, polarity, and crystal lattice energy. These differences are reflected in their

macroscopic properties such as melting point, solubility, and pKa. While a comprehensive

dataset for all possible isomers is not readily available in the literature, this guide compiles the

reported data for several key isomers to facilitate comparison.
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Isomer
Molecular
Formula

Molecular
Weight ( g/mol
)

Melting Point
(°C)

pKa
(Predicted)

2-Chloro-6-

mercaptobenzoic

acid

C₇H₅ClO₂S 188.63 210-215 2.35 ± 0.36

3-Chloro-2-

mercaptobenzoic

acid

C₇H₅ClO₂S 188.63 172-173 Not Found

4-Chloro-3-

mercaptobenzoic

acid

C₇H₅ClO₂S 188.63 209-211 Not Found

5-Chloro-2-

mercaptobenzoic

acid

C₇H₅ClO₂S 188.63 Not Found Not Found

Note: The pKa value for 2-Chloro-6-mercaptobenzoic acid is a predicted value and should be

considered as an estimate.

Synthesis of Chloro-mercaptobenzoic Acid Isomers
The synthesis of specific chloro-mercaptobenzoic acid isomers often requires multi-step

procedures, tailored to direct the functional groups to the desired positions on the benzene

ring. Below are diagrams illustrating the synthetic pathways for several isomers.
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Synthesis of 4-Chloro-3-mercaptobenzoic acid

Synthesis of 6-Chloro-2-mercaptobenzoic acid

Synthesis of 3-Chloro-2-mercaptobenzoic acid

3-Amino-4-chlorobenzoic acid Diazonium Salt
NaNO₂, HCl

Xanthate Ester
Potassium ethyl xanthate

4-Chloro-3-mercaptobenzoic acid
KOH, then H⁺

6-Chloro-2-[ethoxy(thiocarbonyl)thio]benzoic acid 6-Chloro-2-mercaptobenzoic acid
NaOH, then H⁺

Di(2-chloro-6-carboxyphenyl)disulfide 3-Chloro-2-mercaptobenzoic acid
Zn, Acetic Acid

Prepare serial dilutions of
chloro-mercaptobenzoic acid in broth

Inoculate wells of
96-well plate

Prepare standardized
microbial inoculum

Incubate at optimal temperature

Observe for microbial growth
(turbidity or absorbance)

Determine Minimum Inhibitory
Concentration (MIC)

Click to download full resolution via product page
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To cite this document: BenchChem. [Isomeric Effects on the Properties of Chloro-
mercaptobenzoic Acids: A Comparative Guide]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b1591508#isomeric-effects-on-the-properties-of-
chloro-mercaptobenzoic-acids]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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